3-({[3-(3-chloro-1H-1,2,4-triazol-1-yl)-1-adamantyl]carbonyl}amino)benzoic acid

• Molecular Formula: C20H21ClN4O3
• Molecular Weight: 400.9 g/mol
• IUPAC Name: 3-[[3-(3-chloro-1,2,4-triazol-1-yl)adamantane-1-carbonyl]amino]benzoic acid
• InChI: InChI=1S/C20H21ClN4O3/c21-18-22-11-25(24-18)20-8-12-4-13(9-20)7-19(6-12,10-20)17(28)23-15-3-1-2-14(5-15)16(26)27/h1-3,5,11-13H,4,6-10H2,(H,23,28)(H,26,27)
• InChI Key: FFDWDASEQLUTRC-UHFFFAOYSA-N
• SMILES: C1C2CC3(CC1CC(C2)(C3)N4C=NC(=N4)Cl)C(=O)NC5=CC=CC(=C5)C(=O)O

Description

3-({[3-(3-chloro-1H-1,2,4-triazol-1-yl)-1-adamantyl]carbonyl}amino)benzoic acid is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential applications in drug development. This compound is also known as TAK-659 and belongs to the class of kinase inhibitors. TAK-659 is a potent inhibitor of spleen tyrosine kinase (SYK) and has been shown to exhibit promising results in preclinical studies.

Mechanism of Action

TAK-659 exerts its pharmacological effects by inhibiting the activity of SYK, a non-receptor tyrosine kinase that plays a crucial role in B-cell receptor signaling. SYK is involved in several cellular processes, including cell proliferation, differentiation, and survival. Inhibition of SYK activity by TAK-659 leads to the suppression of B-cell receptor signaling and subsequent inhibition of B-cell activation and proliferation.
Biochemical and Physiological Effects
TAK-659 has been shown to exhibit several biochemical and physiological effects in preclinical studies. Inhibition of SYK activity by TAK-659 leads to the suppression of B-cell receptor signaling and subsequent inhibition of B-cell activation and proliferation. TAK-659 has also been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in animal models of inflammation.

Advantages and Limitations for Lab Experiments

TAK-659 has several advantages for lab experiments, including its potency, selectivity, and solubility. TAK-659 has been shown to be highly selective for SYK and exhibits potent inhibitory activity at nanomolar concentrations. TAK-659 is also highly soluble in water, which makes it suitable for in vitro and in vivo experiments. However, the limitations of TAK-659 include its potential toxicity and off-target effects, which need to be carefully evaluated in preclinical studies.

Future Directions

The potential applications of TAK-659 in drug development are vast, and several future directions can be explored. One of the most promising areas of research is the development of TAK-659 as a therapeutic agent for the treatment of cancer. TAK-659 has been shown to exhibit potent anti-tumor activity in preclinical studies, and its efficacy in clinical trials needs to be evaluated. Another area of research is the development of TAK-659 as a therapeutic agent for the treatment of autoimmune disorders, such as rheumatoid arthritis. The potential of TAK-659 as a therapeutic agent for other diseases, such as inflammatory bowel disease, also needs to be explored. Finally, the development of TAK-659 analogs with improved pharmacokinetic properties and reduced toxicity is an area of ongoing research.
Conclusion
In conclusion, TAK-659 is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential applications in drug development. TAK-659 is a potent inhibitor of SYK and has been shown to exhibit promising results in preclinical studies. The synthesis of TAK-659 involves several steps, and the compound has been synthesized using different methods. TAK-659 has several advantages for lab experiments, including its potency, selectivity, and solubility. The potential applications of TAK-659 in drug development are vast, and several future directions can be explored.

Synthesis Methods

The synthesis of TAK-659 involves several steps, including the formation of a triazole ring, amidation, and coupling reactions. The synthesis of TAK-659 has been described in detail in several research articles, and the compound has been synthesized using different methods. One of the most commonly used methods involves the reaction of 3-(1-adamantyl)-4-aminotriazole with 3-chlorobenzoic acid followed by amidation and coupling reactions.

Scientific Research Applications

TAK-659 has been extensively studied for its potential applications in the treatment of various diseases, including cancer, autoimmune disorders, and inflammatory diseases. In preclinical studies, TAK-659 has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. TAK-659 has also been shown to be effective in treating autoimmune disorders, such as rheumatoid arthritis, by inhibiting the activity of SYK.